![molecular formula C20H20N2O3 B5719828 N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide](/img/structure/B5719828.png)
N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide
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Overview
Description
N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide, also known as CAPB, is a synthetic compound that has been studied for its potential applications in scientific research. CAPB is a member of the benzamide family of compounds and is known to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide is not fully understood, but it is believed to act by binding to specific targets in the body. This compound has been shown to have activity against a variety of targets, including enzymes and receptors, and may exert its effects through a variety of mechanisms.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects, including the inhibition of enzymes and the modulation of receptor activity. It has been shown to have activity against a variety of targets, including kinases, proteases, and G protein-coupled receptors. This compound has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has several advantages for use in lab experiments, including its synthetic accessibility and its ability to modulate a wide range of targets. However, it also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide, including the development of new synthetic methods, the identification of new targets for the compound, and the development of new drugs based on the this compound scaffold. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide can be synthesized using a variety of methods, including the reaction of 4-acetylphenyl isocyanate with 2-methyl-1-propenylamine followed by reaction with benzoyl chloride. Other methods of synthesis have also been reported in the literature.
Scientific Research Applications
N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has been studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against a variety of targets, including enzymes and receptors. This compound has also been studied for its potential use as a scaffold for the development of new drugs.
properties
IUPAC Name |
N-[1-(4-acetylanilino)-3-methyl-1-oxobut-2-en-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-13(2)18(22-19(24)16-7-5-4-6-8-16)20(25)21-17-11-9-15(10-12-17)14(3)23/h4-12H,1-3H3,(H,21,25)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLOSGINDYAPTTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C(=O)NC1=CC=C(C=C1)C(=O)C)NC(=O)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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